Cas no 89815-16-7 (Methanone, (4-methylphenyl)pyrazinyl-)

• Product name: Methanone, (4-methylphenyl)pyrazinyl-
• CAS No: 89815-16-7
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• CID: 588306
• PubChem ID: 13153472

Methanone, (4-methylphenyl)pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methylphenyl)pyrazinyl-
• (4-methylphenyl)-pyrazin-2-ylmethanone
• DTXSID10522541
• SCHEMBL11251121
• (4-Methylphenyl)(pyrazin-2-yl)methanone
• 89815-16-7

• Inchi： InChI=1S/C12H10N2O/c1-9-2-4-10(5-3-9)12(15)11-8-13-6-7-14-11/h2-8H,1H3
• InChI Key： DIBLUACIGIQQDP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=O)C2=NC=CN=C2

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų
• XLogP3: 2.2